molecular formula C22H34N8O4S B1209600 beta-(Indolin-1-yl)ethylguanidine sulfate CAS No. 21785-41-1

beta-(Indolin-1-yl)ethylguanidine sulfate

Cat. No. B1209600
CAS RN: 21785-41-1
M. Wt: 506.6 g/mol
InChI Key: SYLYKOSPUJRVEA-UHFFFAOYSA-N
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Description

Beta-(Indolin-1-yl)ethylguanidine sulfate, also known as Beta-(Indolin-1-yl)ethylguanidine sulfate, is a useful research compound. Its molecular formula is C22H34N8O4S and its molecular weight is 506.6 g/mol. The purity is usually 95%.
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properties

CAS RN

21785-41-1

Product Name

beta-(Indolin-1-yl)ethylguanidine sulfate

Molecular Formula

C22H34N8O4S

Molecular Weight

506.6 g/mol

IUPAC Name

2-[2-(2,3-dihydroindol-1-yl)ethyl]guanidine;sulfuric acid

InChI

InChI=1S/2C11H16N4.H2O4S/c2*12-11(13)14-6-8-15-7-5-9-3-1-2-4-10(9)15;1-5(2,3)4/h2*1-4H,5-8H2,(H4,12,13,14);(H2,1,2,3,4)

InChI Key

SYLYKOSPUJRVEA-UHFFFAOYSA-N

SMILES

C1CN(C2=CC=CC=C21)CCN=C(N)N.C1CN(C2=CC=CC=C21)CCN=C(N)N.OS(=O)(=O)O

Canonical SMILES

C1CN(C2=CC=CC=C21)CCN=C(N)N.C1CN(C2=CC=CC=C21)CCN=C(N)N.OS(=O)(=O)O

Other CAS RN

21785-41-1

synonyms

eta-(indolin-1-yl)ethylguanidine sulfate
beta-(indolin-1-yl)ethylguanidine sulfate (1:1)

Origin of Product

United States

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